Cas no 333787-87-4 (1-[4-(azepane-1-sulfonyl)phenyl]ethan-1-one)

1-[4-(azepane-1-sulfonyl)phenyl]ethan-1-one structure
333787-87-4 structure
Product Name:1-[4-(azepane-1-sulfonyl)phenyl]ethan-1-one
CAS No:333787-87-4
MF:C14H19NO3S
MW:281.370562791824
CID:2120107
PubChem ID:864331
Update Time:2025-04-21

1-[4-(azepane-1-sulfonyl)phenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-(azepan-1-ylsulfonyl)phenyl)ethanone
    • 1-[4-(azepane-1-sulfonyl)phenyl]ethan-1-one
    • NS-04633
    • ASN 02992792
    • 333787-87-4
    • CS-0221032
    • Z45507341
    • AKOS000117867
    • 1-[4-(azepan-1-ylsulfonyl)phenyl]ethanone
    • EN300-08181
    • SCHEMBL26313603
    • G25817
    • DA-06756
    • Inchi: 1S/C14H19NO3S/c1-12(16)13-6-8-14(9-7-13)19(17,18)15-10-4-2-3-5-11-15/h6-9H,2-5,10-11H2,1H3
    • InChI Key: LMPSEMSLAWCSGJ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C(C)=O)=CC=1)(N1CCCCCC1)(=O)=O

Computed Properties

  • Exact Mass: 281.10856464g/mol
  • Monoisotopic Mass: 281.10856464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 397
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 62.8Ų

1-[4-(azepane-1-sulfonyl)phenyl]ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B408943-25mg
1-[4-(Azepane-1-sulfonyl)phenyl]ethan-1-one
333787-87-4
25mg
$ 50.00 2022-06-07
TRC
B408943-50mg
1-[4-(Azepane-1-sulfonyl)phenyl]ethan-1-one
333787-87-4
50mg
$ 95.00 2022-06-07
TRC
B408943-250mg
1-[4-(Azepane-1-sulfonyl)phenyl]ethan-1-one
333787-87-4
250mg
$ 320.00 2022-06-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN15373-1G
1-[4-(azepane-1-sulfonyl)phenyl]ethan-1-one
333787-87-4 95%
1g
¥ 1,716.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN15373-5G
1-[4-(azepane-1-sulfonyl)phenyl]ethan-1-one
333787-87-4 95%
5g
¥ 5,273.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN15373-10G
1-[4-(azepane-1-sulfonyl)phenyl]ethan-1-one
333787-87-4 95%
10g
¥ 7,821.00 2023-04-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1291702-50mg
1-[4-(azepane-1-sulfonyl)phenyl]ethan-1-one
333787-87-4 98%
50mg
¥1544.00 2024-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1291702-100mg
1-[4-(azepane-1-sulfonyl)phenyl]ethan-1-one
333787-87-4 98%
100mg
¥2293.00 2024-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1291702-250mg
1-[4-(azepane-1-sulfonyl)phenyl]ethan-1-one
333787-87-4 98%
250mg
¥3578.00 2024-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1291702-500mg
1-[4-(azepane-1-sulfonyl)phenyl]ethan-1-one
333787-87-4 98%
500mg
¥5848.00 2024-05-18
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk